N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-3-fluoroazetidine-1-carboxamide

• IUPAC Name: N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-3-fluoroazetidine-1-carboxamide
• InChI: InChI=1S/C14H17FN2O3/c15-11-8-17(9-11)14(18)16-7-10-3-1-4-12-13(10)20-6-2-5-19-12/h1,3-4,11H,2,5-9H2,(H,16,18)
• InChI Key: JKUXNAIVOIJNDQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC(=C2OC1)CNC(=O)N3CC(C3)F
• Molecular Formula: C14H17FN2O3
• Molecular Weight: 280.29 g/mol

Description

N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-3-fluoroazetidine-1-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a benzodioxepin ring, a fluoroazetidine moiety, and a carboxamide group, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-3-fluoroazetidine-1-carboxamide typically involves multiple steps, starting with the preparation of the benzodioxepin ring. This can be achieved through a cyclization reaction of appropriate precursors under acidic or basic conditions. The fluoroazetidine moiety is then introduced via a nucleophilic substitution reaction, where a suitable fluorinating agent is used. Finally, the carboxamide group is formed through an amidation reaction, often using coupling reagents like EDCI or DCC to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors to ensure consistent reaction conditions and the implementation of purification techniques such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-3-fluoroazetidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, particularly at the fluoroazetidine moiety, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nucleophiles like amines, thiols, or halides

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can result in a variety of substituted derivatives, depending on the nucleophile employed.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: It may be investigated for its potential biological activity, including its interactions with enzymes or receptors.

Medicine: The compound could be explored for its therapeutic potential, particularly in the development of new drugs targeting specific diseases.

Industry: It may find applications in the development of new materials or as a precursor for the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-3-fluoroazetidine-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, potentially modulating their activity. The exact pathways involved would depend on the specific biological context and the nature of the target molecules.

Comparison with Similar Compounds

Similar Compounds

• (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)methanamine
• 1-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)piperazine
• (3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)(1-methylcyclopropyl)methanone

Uniqueness

N-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethyl)-3-fluoroazetidine-1-carboxamide stands out due to its combination of a benzodioxepin ring and a fluoroazetidine moiety, which is not commonly found in other compounds. This unique structure may confer distinct chemical and biological properties, making it a valuable compound for further research and development.